impurities

  • 4-(Diphenylmethyl)-1-piperazineethanol dihydrochloride
    • CAS RN:
    • 108983-83-1
    • Molecular Formula:
    • C19H24N2O 2HCl
    • Molecular Weight:
    • 296.42 2x36.46
    Description
    4-Benzhydryl-1-piperazineethanol Dihydrochloride, is a building block used for the preparation of various pharmaceutical compounds. It is used for the synthesis of 25 unsymmetrical 1,4-disubstituted piperazines ...
  • 4-Chloro Benzhydrol (Meclozine EP Impurity B)
    • CAS RN:
    • 119-56-2
    • Molecular Formula:
    • C13H11ClO
    • Molecular Weight:
    • 218.68 g/mol
    Description
    4-Chlorobenzhydrol, is an organic building block used for the synthesis of various chemical. It can be used for the the preparation of Diphenylmethyl Ether derivatives.
  • Cetirizine Impurity (4-Chlorobenzophenone)
    • CAS RN:
    • 134-85-0
    • Molecular Formula:
    • C13H9ClO
    • Molecular Weight:
    • 216.66 g/mol
    Description
    4-Chlorobenzophenone, is a building block used in various chemical synthesis. It can be used for the preparation of a variety of functionalized Coumarin derivatives.
  • (S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl)
    • CAS RN:
    • 163837-48-7
    • Molecular Formula:
    • C21H25ClN2O3. 2 HCl
    • Molecular Weight:
    • 388.90 2 36.46
    Description
    A nonsedating type histamine H1-receptor antagonist. A major metabolite of Hydroxyzine. Pharmacological activity resides primarily in the (R)-isomer. Antihystaminic.
  • 4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butyny...
    • CAS RN:
    • 832088-68-3
    • Molecular Formula:
    • C32H35NO3
    • Molecular Weight:
    • 481.6 g/mol
    Description
    An impurity of Fexofenadine. Fexofenadine is a non-sedating antihistamine that selectively antagonizes the histamine H1 receptor with a Ki value of 11 nM and exhibits anti-inflammatory effects....
  • Cetirizine Methyl Ester
    • CAS RN:
    • 83881-46-3
    • Molecular Formula:
    • C22H27ClN2O3
    • Molecular Weight:
    • 402.9 g/mol
    Description
  • Cetirizine
    • CAS RN:
    • 83881-51-0
    • Molecular Formula:
    • C21H25ClN2O3
    • Molecular Weight:
    • 388.9 g/mol
    Description
    Cetirizine is a metabolite of hydroxyzine and a selective peripheral histamine H1-receptor antagonist. It is used for symptomatic treatment of seasonal and perennial allergic rhinitis and for chronic urticaria. ...
  • 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)...
    • CAS RN:
    • 83881-52-1
    • Molecular Formula:
    • C21H25ClN2O3. 2 HCl
    • Molecular Weight:
    • 388.90 2 36.46
    Description
    Cetirizine Hydrochloride is a synthetic phenylmethyl-piperazinyl derivative, antihistaminic Cetirizine is a metabolite of hydroxyzine and a selective peripheral histamine H1-receptor antagonist. It is used for s...
  • Deschloro Cetirizine
    • CAS RN:
    • 83881-53-2
    • Molecular Formula:
    • C21H26N2O3
    • Molecular Weight:
    • 354.4 g/mol
    Description
  • Dexchlorpheniramine Maleate EP Impurity A
    • CAS RN:
    • 86-21-5
    • Molecular Formula:
    • C16H20N2
    • Molecular Weight:
    • 240.34 g/mol
    Description
    Pheniramine, also known as prophenpyridamine or histapyridamine, belongs to the class of organic compounds known as pheniramines. Pheniramines are compounds containing a pheniramine moiety, which is structurally...